Cas no 850146-80-4 (Methyl 2-hydroxy-5-iodo-4-methylbenzoate)

• Product Name: Methyl 2-hydroxy-5-iodo-4-methylbenzoate
• CAS No: 850146-80-4
• MF: C₉H₉IO₃
• MW: 292.070435285568
• CID: 1030680
• PubChem ID: 11449215
• Update Time: 2025-04-20

Methyl 2-hydroxy-5-iodo-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-hydroxy-5-iodo-4-methylbenzoate
• MFCD11112896
• AT20704
• A841051
• FT-0654425
• 850146-80-4
• AM20041241
• 2-Hydroxy-5-iodo-4-methyl-benzoic acid methyl ester
• DTXSID00466283
• Methyl2-hydroxy-5-iodo-4-methylbenzoate
• SCHEMBL20802859
• AKOS015852197
• DB-058139

• Inchi： 1S/C9H9IO3/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4,11H,1-2H3
• InChI Key： BCSOQNRLRNBTHY-UHFFFAOYSA-N
• SMILES： IC1=CC(C(=O)OC)=C(C=C1C)O

Computed Properties

• Exact Mass: 291.95964g/mol
• Monoisotopic Mass: 291.95964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų